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Compound of Interest

Compound Name: Bromisoval

Cat. No.: B7769688 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the safe disposal of Bromisoval
(also known as Bromovalerylurea), ensuring the protection of personnel and the environment.

Pre-Disposal and Handling
Before beginning the disposal process, it is imperative to handle Bromisoval waste with

appropriate safety measures. Adherence to these preliminary steps will minimize risks of

exposure and contamination.

Personal Protective Equipment (PPE): All personnel handling Bromisoval waste must wear the

following PPE[1]:

Eye Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves.

Body Protection: A fully-buttoned lab coat. For larger quantities or in case of spills, fire/flame

resistant and impervious clothing is required.

Respiratory Protection: In environments where dust formation is possible or exposure limits

may be exceeded, a full-face respirator should be used.

Waste Segregation and Storage:
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Unwanted, expired, or contaminated Bromisoval should be collected in a designated,

compatible, and sealable waste container.

The container must be clearly labeled as "Hazardous Waste: Bromisoval" and include the

relevant hazard pictograms.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[1] The container should be kept tightly closed.[1]

Disposal Procedure
Bromisoval is classified as harmful if swallowed and must be disposed of as chemical waste

through an appropriate treatment and disposal facility.[1][2] Do not dispose of Bromisoval in
standard trash or pour it down the drain.

Step 1: Waste Collection

Carefully transfer the solid Bromisoval waste into the designated hazardous waste

container. Avoid creating dust.[1]

For any residual Bromisoval in its original container, do not rinse the container into the sink.

The empty, unrinsed container should be disposed of along with the chemical waste.

Step 2: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste management contractor to arrange for pickup and disposal.

Provide the waste management service with the Safety Data Sheet (SDS) for Bromisoval to
ensure they have all necessary information for its proper handling and treatment.

Step 3: Documentation

Maintain a detailed record of the disposed Bromisoval, including the quantity, date of

disposal, and the name of the waste management company that handled the disposal. This

is crucial for regulatory compliance and laboratory inventory management.
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Quantitative Data Summary
The following table summarizes key identifiers and hazard information for Bromisoval, which

are essential for proper labeling and documentation.

Identifier Value Reference

CAS Number 496-67-3 [1][3]

GHS Hazard Statement H302: Harmful if swallowed [1][2]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility in accordance

with applicable laws and

regulations, and product

characteristics at time of

disposal.

[1][2]

Experimental Protocols
Currently, there are no standard experimental protocols for the in-lab neutralization or treatment

of Bromisoval for disposal. The recommended and required procedure is collection and

transfer to a specialized waste treatment facility.[1]

Bromisoval Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Bromisoval in a

laboratory setting.
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Start: Unwanted Bromisoval Identified

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste
in Labeled, Sealed Container

Step 3: Store Container Safely
(Cool, Dry, Ventilated Area)

Step 4: Contact EHS or
Licensed Waste Contractor

Step 5: Complete Waste
Disposal Documentation

Step 6: Professional Waste Pickup

End: Bromisoval Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Bromisoval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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